Cas no 1804447-19-5 (2,3-Dibromo-4-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 2,3-Dibromo-4-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1804447-19-5
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4849450
• Update Time: 2025-06-09

2,3-Dibromo-4-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-4-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C8H5Br2F2NO2/c9-6-5(8(11)12)3(1-4(14)15)2-13-7(6)10/h2,8H,1H2,(H,14,15)
• InChI Key： FORLFODSRXGQFB-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(CC(=O)O)=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Additional information on 2,3-Dibromo-4-(difluoromethyl)pyridine-5-acetic acid

2,3-Dibromo-4-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1804447-19-5): An Overview

2,3-Dibromo-4-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1804447-19-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct bromine and fluorine substituents, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2,3-Dibromo-4-(difluoromethyl)pyridine-5-acetic acid is composed of a pyridine ring with two bromine atoms at the 2 and 3 positions, a difluoromethyl group at the 4 position, and an acetic acid moiety at the 5 position. This intricate arrangement imparts specific chemical and biological properties that are crucial for its potential use in drug discovery and development.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry due to their ability to modulate various biological targets. For instance, the presence of bromine atoms in 2,3-Dibromo-4-(difluoromethyl)pyridine-5-acetic acid can enhance its lipophilicity, which is beneficial for improving cellular uptake and permeability across biological membranes. Additionally, the difluoromethyl group contributes to the compound's metabolic stability and can influence its pharmacokinetic profile.

In the context of drug discovery, 2,3-Dibromo-4-(difluoromethyl)pyridine-5-acetic acid has been explored as a potential lead compound for the development of new therapeutic agents. Its structural features make it an attractive candidate for targeting specific enzymes and receptors involved in various diseases. For example, preliminary studies have shown that this compound can inhibit certain kinases and enzymes that play critical roles in cancer progression and inflammatory responses.

The synthesis of 2,3-Dibromo-4-(difluoromethyl)pyridine-5-acetic acid involves several well-established chemical reactions. The starting material is typically a substituted pyridine derivative, which undergoes sequential halogenation and functionalization steps to introduce the bromine and difluoromethyl groups. The final step involves the attachment of the acetic acid moiety to yield the desired product. These synthetic routes are highly reproducible and can be scaled up for industrial production.

In terms of safety and handling, 2,3-Dibromo-4-(difluoromethyl)pyridine-5-acetic acid should be managed with standard laboratory precautions due to its halogenated nature. Proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks. Additionally, appropriate storage conditions should be maintained to ensure stability and prevent degradation.

The potential applications of 2,3-Dibromo-4-(difluoromethyl)pyridine-5-acetic acid extend beyond medicinal chemistry. In materials science, this compound can be used as a building block for the synthesis of advanced materials with unique electronic and optical properties. Its ability to form stable complexes with various metal ions also makes it a valuable reagent in coordination chemistry.

In conclusion, 2,3-Dibromo-4-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1804447-19-5) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.